Cas no 1227606-66-7 (2-(4-Phenylpyridin-2-yl)acetonitrile)

• Product Name: 2-(4-Phenylpyridin-2-yl)acetonitrile
• CAS No: 1227606-66-7
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• MDL: MFCD16609157
• CID: 1034425
• PubChem ID: 54508773
• Update Time: 2025-08-05

2-(4-Phenylpyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Phenylpyridin-2-yl)acetonitrile
• (4-Phenylpyridin-2-yl)acetonitrile
• 1227606-66-7
• DTXSID80711844
• J-506094
• SCHEMBL10360722
• DB-312681

• MDL： MFCD16609157
• Inchi： 1S/C13H10N2/c14-8-6-13-10-12(7-9-15-13)11-4-2-1-3-5-11/h1-5,7,9-10H,6H2
• InChI Key： YHPUONZLVHJMJN-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1CC#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 194.084398327g/mol
• Monoisotopic Mass: 194.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-(4-Phenylpyridin-2-yl)acetonitrile

2-(4-Phenylpyridin-2-yl)acetonitrile: A Comprehensive Overview

2-(4-Phenylpyridin-2-yl)acetonitrile is a compound with the CAS number 1227606-66-7, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound, also referred to as 4-(cyanoethyl)pyridine phenyl derivative, is a versatile molecule with potential applications in drug discovery, material science, and synthetic chemistry. The structure of 2-(4-Phenylpyridin-2-yl)acetonitrile consists of a pyridine ring substituted with a phenyl group at the 4-position and an acetonitrile group at the 2-position, making it a valuable building block for further chemical modifications.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly due to their ability to act as scaffolds for bioactive molecules. The phenyl group substitution in this compound enhances its aromaticity and stability, while the acetonitrile group introduces electron-withdrawing properties, which can influence the molecule's reactivity and pharmacokinetic profile. These characteristics make 1227606-66-7 a promising candidate for exploring new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 2-(4-Phenylpyridin-2-yl)acetonitrile involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling techniques or nucleophilic substitution strategies. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. For instance, a study published in *Organic Chemistry Frontiers* demonstrated a novel approach to synthesizing this compound using microwave-assisted conditions, significantly reducing reaction times while maintaining product quality.

In terms of biological activity, 1227606-66-7 has shown potential as an inhibitor of key enzymes involved in cellular signaling pathways. Preclinical studies have indicated that this compound exhibits selective binding to certain protein targets, suggesting its utility in designing targeted therapies. Furthermore, its ability to modulate ion channels has opened avenues for exploring its role in treating conditions such as epilepsy and chronic pain.

The structural versatility of 4-(cyanoethyl)pyridine phenyl derivative also makes it an attractive candidate for materials science applications. Its electron-withdrawing properties render it suitable for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have leveraged this compound's electronic characteristics to develop novel materials with enhanced performance metrics.

From an environmental standpoint, the synthesis and application of 1227606-66-7 have been evaluated for their sustainability. Green chemistry principles have been integrated into its production processes, minimizing waste generation and energy consumption. This aligns with global efforts to promote eco-friendly chemical practices while maintaining high standards of product quality.

In conclusion, 2-(4-Phenylpyridin-2-yl)acetonitrile (CAS No: 1227606-66-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, combined with cutting-edge research findings, underscore its significance in advancing modern science and technology. As ongoing studies continue to uncover new potentials for this compound, it remains at the forefront of innovation in organic chemistry and beyond.